2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide
Overview
Description
2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide, also known as DPCPX, is a synthetic compound that has been widely studied for its potential use in scientific research. DPCPX is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is involved in a variety of physiological processes. The purpose of
Mechanism of Action
2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide is a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is involved in a variety of physiological processes. The adenosine A1 receptor is widely distributed in the brain and is involved in the regulation of neurotransmitter release, neuronal excitability, and synaptic plasticity. 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide binds to the adenosine A1 receptor and prevents the binding of adenosine, which is the endogenous ligand for the receptor. This results in a blockade of the downstream signaling pathways that are activated by adenosine A1 receptor activation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide are primarily related to its blockade of the adenosine A1 receptor. 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has been shown to increase dopamine release in the striatum, which is a brain region that is involved in reward and addiction. Additionally, 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has been shown to improve cognitive function and enhance wakefulness in animal models. 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has also been shown to have cardiovascular effects, including a decrease in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide is its selectivity for the adenosine A1 receptor, which allows for specific investigation of the role of this receptor in various physiological processes. Additionally, 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide is a synthetic compound, which allows for precise control over its concentration and administration. However, one limitation of 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide is its potential for off-target effects, as it may interact with other receptors or signaling pathways in addition to the adenosine A1 receptor.
Future Directions
There are several future directions for research on 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide. One area of interest is the development of more selective and potent antagonists of the adenosine A1 receptor, which could provide greater specificity and precision in the investigation of this receptor. Additionally, further research is needed to fully understand the role of the adenosine A1 receptor in various physiological processes, including sleep, cognition, and addiction. Finally, the potential therapeutic applications of 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide and other adenosine A1 receptor antagonists should be explored, particularly in the treatment of neurological and cardiovascular disorders.
Scientific Research Applications
2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has been extensively studied for its potential use in scientific research. One of the main applications of 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide is in the study of the adenosine A1 receptor and its role in various physiological processes. 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has been used to investigate the effects of adenosine A1 receptor activation on sleep, cognition, and cardiovascular function. Additionally, 2-(2,5-dimethoxyphenyl)-N-propyl-4-quinolinecarboxamide has been used to study the role of the adenosine A1 receptor in the regulation of dopamine release and the development of addiction.
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-N-propylquinoline-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3/c1-4-11-22-21(24)16-13-19(23-18-8-6-5-7-15(16)18)17-12-14(25-2)9-10-20(17)26-3/h5-10,12-13H,4,11H2,1-3H3,(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQASLKRVXUBZTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=C(C=CC(=C3)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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